N-Glucopyranosyl-5-aminosalicylic acid
N-Glucopyranosyl-5-aminosalicylic acid
Brand Name:
Vulcanchem
CAS No.:
123135-21-7
VCID:
VC0122553
InChI:
InChI=1S/C13H17NO8/c15-4-8-9(17)10(18)11(19)12(22-8)14-5-1-2-7(16)6(3-5)13(20)21/h1-3,8-12,14-19H,4H2,(H,20,21)/t8-,9-,10+,11-,12-/m1/s1
SMILES:
C1=CC(=C(C=C1NC2C(C(C(C(O2)CO)O)O)O)C(=O)O)O
Molecular Formula:
C₁₃H₁₇NO₈
Molecular Weight:
315.28 g/mol
N-Glucopyranosyl-5-aminosalicylic acid
CAS No.: 123135-21-7
Reference Standards
VCID: VC0122553
Molecular Formula: C₁₃H₁₇NO₈
Molecular Weight: 315.28 g/mol
CAS No. | 123135-21-7 |
---|---|
Product Name | N-Glucopyranosyl-5-aminosalicylic acid |
Molecular Formula | C₁₃H₁₇NO₈ |
Molecular Weight | 315.28 g/mol |
IUPAC Name | 2-hydroxy-5-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]benzoic acid |
Standard InChI | InChI=1S/C13H17NO8/c15-4-8-9(17)10(18)11(19)12(22-8)14-5-1-2-7(16)6(3-5)13(20)21/h1-3,8-12,14-19H,4H2,(H,20,21)/t8-,9-,10+,11-,12-/m1/s1 |
Standard InChIKey | SJRWBGQWNUAGPK-RMPHRYRLSA-N |
Isomeric SMILES | C1=CC(=C(C=C1N[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)O)O |
SMILES | C1=CC(=C(C=C1NC2C(C(C(C(O2)CO)O)O)O)C(=O)O)O |
Canonical SMILES | C1=CC(=C(C=C1NC2C(C(C(C(O2)CO)O)O)O)C(=O)O)O |
Synonyms | N-glucopyranosyl-5-aminosalicylic acid N-glucopyranosyl-5-ASA |
PubChem Compound | 129904 |
Last Modified | Dec 23 2021 |
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